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Compound of Interest

Compound Name: Phenoxyethyl caprylate

CAS No.: 23511-73-1

Cat. No.: B12750058

Get Quote

Phenoxyethyl caprylate, also known as 2-phenoxyethyl octanoate, is an organic compound

utilized primarily as an emollient and solvent in the cosmetics and personal care industry.[1][2]

Its properties, such as a pleasant, non-oily skin feel and the ability to dissolve chemical UV

filters, make it a valuable ingredient in sun care lotions, skin creams, and other decorative

cosmetics.[1][3] This technical guide provides a comprehensive overview of the synthesis and

characterization of phenoxyethyl caprylate for researchers, scientists, and drug development

professionals.

Synthesis of Phenoxyethyl Caprylate
Phenoxyethyl caprylate is synthesized through the esterification of 2-phenoxyethanol and

caprylic acid (octanoic acid).[1] This can be achieved through both chemical and enzymatic

methods.

Enzymatic synthesis is a green chemistry approach that avoids harsh reaction conditions and

produces high yields of the desired ester.[4] Lipases are commonly used as biocatalysts for this

reaction.
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A general workflow for the enzymatic synthesis of phenoxyethyl caprylate is outlined below.
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Reactants & Catalyst Reaction

Products & Purification

2-Phenoxyethanol

Incubation with Agitation

Caprylic Acid (or derivative) Immobilized Lipase (e.g., Lipozyme® RM IM) Solvent (e.g., Hexane)

Phenoxyethyl Caprylate

Esterification

Water

Purification (e.g., Filtration, Solvent Evaporation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b12750058?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12750058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

